Cas no 71322-99-1 (2-Methylpiperidin-4-one)

2-Methylpiperidin-4-one structure
2-Methylpiperidin-4-one structure
Product Name:2-Methylpiperidin-4-one
CAS No:71322-99-1
MF:C6H11NO
MW:113.157641649246
MDL:MFCD08669336
CID:59204
PubChem ID:4913038
Update Time:2025-04-18

2-Methylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Methylpiperidin-4-one
    • 2-Methyl-4-piperidinone
    • 2-Methyl-4-piperidone
    • 2-Methyl-piperidin-4-one
    • 2-methyl-4-oxopiperidine
    • 2-Methyl-piperidin-4-on
    • 2-methyl-piperidine-4-one
    • 4-Piperidinone,2-methyl
    • A26725
    • AKOS005137897
    • SB75341
    • SB11156
    • 71322-99-1
    • EN300-70832
    • OFVHMZSKMQPCKB-UHFFFAOYSA-N
    • (2S)-2-Methyl-4-piperidinone
    • AMY13581
    • FT-0650621
    • 4-Piperidinone, 2-methyl-
    • (2R)-2-methylpiperidin-4-one
    • W10112
    • CS-0080309
    • SCHEMBL1360201
    • DTXSID60406741
    • DB-006189
    • MDL: MFCD08669336
    • Inchi: 1S/C6H11NO/c1-5-4-6(8)2-3-7-5/h5,7H,2-4H2,1H3
    • InChI Key: OFVHMZSKMQPCKB-UHFFFAOYSA-N
    • SMILES: O=C1CCNC(C)C1

Computed Properties

  • Exact Mass: 113.08400
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 0.65620

2-Methylpiperidin-4-one Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methylpiperidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM131504-1g
2-methylpiperidin-4-one
71322-99-1 95%
1g
$282 2021-08-05
TRC
M725908-50mg
2-Methylpiperidin-4-one
71322-99-1
50mg
$ 70.00 2022-06-02
TRC
M725908-100mg
2-Methylpiperidin-4-one
71322-99-1
100mg
$ 95.00 2022-06-02
TRC
M725908-500mg
2-Methylpiperidin-4-one
71322-99-1
500mg
$ 365.00 2022-06-02
Chemenu
CM131504-1g
2-methylpiperidin-4-one
71322-99-1 95%
1g
$323 2024-07-24
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0790-1g
2-Methyl-piperidin-4-one
71322-99-1 97%
1g
805.64CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0790-5g
2-Methyl-piperidin-4-one
71322-99-1 97%
5g
2501.73CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0790-500mg
2-Methyl-piperidin-4-one
71322-99-1 97%
500mg
720.84CNY 2021-05-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBY2010067-1G
2-methylpiperidin-4-one
71322-99-1 95%
1g
¥ 1,986.00 2023-03-06
Alichem
A129005049-1g
2-Methylpiperidin-4-one
71322-99-1 95%
1g
$400.00 2023-09-01
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd